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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575 Get Quote

Introduction

Isopentyl formate, also known as isoamyl formate, is an organic ester with the chemical

formula C₆H₁₂O₂. It is a colorless liquid with a characteristic fruity odor, reminiscent of pears

and plums.[1] While widely recognized for its application as a flavoring and fragrance agent in

the food and cosmetic industries, its potential as a solvent in organic reactions is an area of

growing interest, particularly within the framework of green chemistry. This document provides

a detailed overview of isopentyl formate, including its physicochemical properties, safety and

handling guidelines, and a review of its current and potential applications as a solvent in

organic synthesis, with a focus on enzymatic reactions where its use is more documented.

Physicochemical Properties
A thorough understanding of a solvent's physical and chemical properties is crucial for its

application in organic synthesis. Isopentyl formate possesses a unique combination of

characteristics that make it a viable alternative to conventional solvents in specific applications.
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Property Value Reference

Molecular Formula C₆H₁₂O₂ [2]

Molar Mass 116.16 g/mol [2]

Appearance Colorless, clear liquid [2]

Odor Fruity, pear-like [1]

Boiling Point 123-124 °C [2]

Melting Point -93 °C [2]

Density 0.859 g/mL at 25 °C [2]

Flash Point 27 °C [1]

Solubility in Water 3.5 g/L at 25 °C [1]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

most fixed oils.[1][3]

Health, Safety, and Handling
Proper handling of any chemical substance is paramount to ensure laboratory safety. Isopentyl
formate is a flammable liquid and should be handled with appropriate precautions.

Hazard Statement Precautionary Statement Reference

Flammable liquid and vapor

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

[1]

Causes serious eye irritation

Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

May cause respiratory irritation

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[1]
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First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

In case of skin contact: Wash with plenty of soap and water.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

Isopentyl Formate in Organic Synthesis: Current
Landscape
While the pleasant aroma of isopentyl formate has secured its place in the flavor and

fragrance industry, its application as a primary solvent in common organic reactions such as

Grignard, Wittig, Suzuki, or Heck reactions is not well-documented in scientific literature.

General statements suggest its use as a solvent for resins and in the formulation of cosmetics

and pharmaceuticals, but specific protocols and quantitative data for these applications are

scarce.[4]

The primary area where isopentyl formate has been investigated as a reaction medium is in

enzymatic reactions, particularly lipase-catalyzed esterifications and transesterifications.

Application Note: Isopentyl Formate in Enzymatic
Reactions
Introduction

The use of enzymes as catalysts in organic synthesis offers several advantages, including high

selectivity, mild reaction conditions, and environmental compatibility. The choice of solvent is

critical in enzymatic reactions as it can significantly influence enzyme activity and stability, as

well as the reaction equilibrium. Isopentyl formate, being an ester, can serve as both a solvent

and a reactant in certain enzymatic processes.
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Logical Workflow for Enzymatic Esterification

Preparation

Reaction

Work-up and Analysis

Reactants
(e.g., Carboxylic Acid + Alcohol)

Mixing and Incubation
(Controlled Temperature and Agitation)

Solvent
(Isopentyl Formate) Immobilized Lipase

Filtration
(Removal of Immobilized Enzyme)

Extraction/Washing
(Removal of Unreacted Acid/Alcohol)

Analysis
(GC, HPLC for Yield Determination)

Product
(Target Ester)

Workflow for Lipase-Catalyzed Esterification

Click to download full resolution via product page
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Caption: A generalized workflow for conducting a lipase-catalyzed esterification reaction.

Experimental Protocol: Lipase-Catalyzed Synthesis of a Flavor Ester

This protocol provides a general methodology for the synthesis of a flavor ester using an

immobilized lipase in a solvent-free system or with an organic solvent. While this specific

example does not use isopentyl formate as the solvent, it illustrates the conditions under

which related esters are synthesized, and where isopentyl formate could potentially be used

as the reaction medium.

Materials:

Isoamyl alcohol (3-methyl-1-butanol)

Acetic acid (glacial)

Immobilized lipase (e.g., from Candida antarctica or Rhizomucor miehei)

Organic solvent (e.g., n-hexane, cyclohexane, or potentially isopentyl formate)

Molecular sieves (optional, for water removal)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Standard laboratory glassware and equipment (magnetic stirrer, thermostat-controlled water

bath, rotary evaporator)

Procedure:

To a 100 mL round-bottom flask, add isoamyl alcohol (e.g., 10 mmol) and acetic acid (e.g.,

10 mmol).

Add the chosen organic solvent (e.g., 20 mL). For a solvent-free system, this step is omitted.

Add the immobilized lipase (e.g., 10% by weight of substrates).
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If desired, add activated molecular sieves to remove water produced during the reaction and

shift the equilibrium towards the product.

The reaction mixture is incubated in a thermostatted water bath (e.g., 40-60 °C) with

constant stirring for a specified period (e.g., 24-48 hours).

The progress of the reaction can be monitored by taking aliquots at different time intervals

and analyzing them by gas chromatography (GC).

Upon completion, the immobilized enzyme is removed by filtration. The enzyme can be

washed with fresh solvent and reused.

The filtrate is transferred to a separatory funnel and washed with 5% sodium bicarbonate

solution to remove unreacted acetic acid, followed by washing with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator to yield the crude ester product.

The product can be further purified by distillation if necessary.

Quantitative Data from Literature (Illustrative)

The following table summarizes data from literature on the enzymatic synthesis of isoamyl

acetate (a structurally similar ester), highlighting the influence of reaction parameters on the

yield. This data is provided to illustrate the type of quantitative information that would be

relevant for optimizing reactions where isopentyl formate could be a solvent.
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Enzyme
Source

Substrate
s

Solvent
Temperat
ure (°C)

Molar
Ratio
(Alcohol:
Acid)

Yield (%)
Referenc
e

Immobilize

d

Rhizomuco

r miehei

lipase

Isoamyl

alcohol,

Acetic acid

n-Hexane 40 1:1 >80 [5]

Immobilize

d Candida

antarctica

lipase

Isoamyl

alcohol,

Acetic

anhydride

Solvent-

free
50 1:1.2 ~95 [6]

Isopentyl Formate as a Green Solvent: A
Perspective
The principles of green chemistry encourage the use of safer solvents, preferably derived from

renewable resources, that are biodegradable and have a low environmental impact. Isopentyl
formate aligns with several of these principles:

Renewable Feedstock: It can be produced from isopentyl alcohol (isoamyl alcohol), which is

a component of fusel oil, a byproduct of ethanol fermentation from biomass.[7]

Biodegradability: Esters are generally considered to be biodegradable.

Lower Toxicity: It has a relatively low order of acute toxicity.[7]

Logical Relationship of Green Solvent Attributes
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Source & Production

Properties

Biomass Fermentation Fusel Oil Isoamyl Alcohol Isopentyl Formate

Low Toxicity

Potential Green SolventBiodegradable

Good Solvency for
Nonpolar Compounds

Attributes of Isopentyl Formate as a Green Solvent

Click to download full resolution via product page

Caption: Key attributes supporting the classification of isopentyl formate as a potential green

solvent.

Despite these favorable characteristics, the widespread adoption of isopentyl formate as a

solvent in organic synthesis is hindered by the lack of comprehensive studies demonstrating its

efficacy across a broad range of reaction types. Further research is needed to evaluate its

performance in comparison to conventional solvents, focusing on reaction kinetics, product

yields, and compatibility with various catalysts and reagents.

Conclusion
Isopentyl formate is a versatile organic compound with well-established applications in the

flavor and fragrance sectors. Its physicochemical properties and favorable safety profile

position it as a promising candidate for a green solvent in organic chemistry. However, there is

a notable absence of detailed studies and protocols for its use as a primary solvent in common

organic reactions. The most significant potential for its application as a reaction medium

currently lies in the field of biocatalysis, particularly in lipase-catalyzed esterifications. Future

research into the broader applicability of isopentyl formate as a solvent will be crucial for its

establishment as a truly viable and sustainable alternative in the toolkit of synthetic chemists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isoamyl formate - Wikipedia [en.wikipedia.org]

2. chembk.com [chembk.com]

3. solubilityofthings.com [solubilityofthings.com]

4. nbinno.com [nbinno.com]

5. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei
- PubMed [pubmed.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Isopentyl Formate: A Comprehensive Profile for
Applications in Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089575#isopentyl-formate-as-a-solvent-for-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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